Cas no 1805334-94-4 (4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine)

• Product Name: 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine
• CAS No: 1805334-94-4
• MF: C₇H₄F₂IN₃
• MW: 295.028039932251
• CID: 4921461
• Update Time: 2025-05-22

4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H4F2IN3/c8-7(9)6-3(2-11)4(12)1-5(10)13-6/h1,7H,(H2,12,13)
• InChI Key： GJUCOSMGZZHIDO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine

4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine: A Comprehensive Overview

4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine, with the CAS number 1805334-94-4, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structural features, including an amino group at position 4, a cyano group at position 3, a difluoromethyl group at position 2, and an iodine atom at position 6 on a pyridine ring. These substituents collectively impart distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its accessibility for research and industrial purposes. The presence of the iodine atom at position 6 is particularly significant, as it facilitates further functionalization through nucleophilic aromatic substitution reactions, a key area of interest in modern organic chemistry.

One of the most promising applications of 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). The amino and cyano groups serve as excellent coordinating units, enabling the formation of robust networks with high surface areas and tunable pore sizes. These materials hold great potential for gas storage, catalysis, and sensing applications.

In the field of medicinal chemistry, 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine has been investigated as a lead compound for drug discovery. Its structural versatility allows for the incorporation of various bioactive moieties, making it a valuable starting point for designing molecules with specific pharmacological properties. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The presence of the difluoromethyl group adds another layer of complexity to this compound's reactivity. Fluorinated compounds are known for their unique electronic properties and resistance to chemical degradation, making them highly desirable in pharmaceuticals and agrochemicals. The difluoromethyl group in this compound enhances its stability under harsh conditions, making it suitable for use in challenging chemical environments.

From an environmental perspective, the synthesis and application of 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine have been scrutinized to ensure sustainability. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. The use of biodegradable solvents and catalytic systems is being prioritized to align with global efforts toward sustainable chemical manufacturing.

In conclusion, 4-Amino-3-cyano-2-(difluoromethyl)-6-iodopyridine, CAS number 1805334-94, stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, versatile functional groups, and wide-ranging applications make it a cornerstone in contemporary research. As advancements in chemical synthesis continue to unfold, this compound is poised to play an even more pivotal role in shaping the future of materials science and drug discovery.